Cas no 2411218-54-5 (N-(2-Cyclohexyl-2-hydroxyethyl)-N-(6,7-dihydro-5H-cyclopenta[b]pyridin-2-ylmethyl)prop-2-enamide)

• Product Name: N-(2-Cyclohexyl-2-hydroxyethyl)-N-(6,7-dihydro-5H-cyclopenta[b]pyridin-2-ylmethyl)prop-2-enamide
• CAS No: 2411218-54-5
• MF: C₂₀H₂₈N₂O₂
• MW: 328.448525428772
• CID: 5355993
• PubChem ID: 154880583
• Update Time: 2025-07-14

N-(2-Cyclohexyl-2-hydroxyethyl)-N-(6,7-dihydro-5H-cyclopenta[b]pyridin-2-ylmethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z4323438722
• N-(2-cyclohexyl-2-hydroxyethyl)-N-({5H,6H,7H-cyclopenta[b]pyridin-2-yl}methyl)prop-2-enamide
• N-(2-Cyclohexyl-2-hydroxyethyl)-N-(6,7-dihydro-5H-cyclopenta[b]pyridin-2-ylmethyl)prop-2-enamide

• Inchi： 1S/C20H28N2O2/c1-2-20(24)22(14-19(23)16-7-4-3-5-8-16)13-17-12-11-15-9-6-10-18(15)21-17/h2,11-12,16,19,23H,1,3-10,13-14H2
• InChI Key： PBIOFODXIWYTNX-UHFFFAOYSA-N
• SMILES： OC(CN(C(C=C)=O)CC1=CC=C2C(CCC2)=N1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 433
• XLogP3: 3.2
• Topological Polar Surface Area: 53.4

Additional information on N-(2-Cyclohexyl-2-hydroxyethyl)-N-(6,7-dihydro-5H-cyclopenta[b]pyridin-2-ylmethyl)prop-2-enamide

N-(2-Cyclohexyl-2-hydroxyethyl)-N-(6,7-dihydro-5H-cyclopenta[b]pyridin-2-ylmethyl)prop-2-enamide (CAS No. 2411218-54-5): An Overview

N-(2-Cyclohexyl-2-hydroxyethyl)-N-(6,7-dihydro-5H-cyclopenta[b]pyridin-2-ylmethyl)prop-2-enamide (CAS No. 2411218-54-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amides and exhibits a complex molecular structure that includes a cyclohexyl group, a hydroxyl group, and a cyclopenta[b]pyridine moiety. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for further research and development.

The cyclohexyl group in the molecule contributes to its lipophilicity, which is crucial for enhancing the compound's ability to cross biological membranes and reach its target sites. The hydroxyl group, on the other hand, introduces polarity and hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biomolecules. The cyclopenta[b]pyridine moiety is particularly noteworthy due to its aromatic nature and potential for forming π-stacking interactions with other molecules, which can be beneficial in modulating protein-protein interactions or binding to specific receptors.

Recent studies have focused on the pharmacological properties of N-(2-Cyclohexyl-2-hydroxyethyl)-N-(6,7-dihydro-5H-cyclopenta[b]pyridin-2-ylmethyl)prop-2-enamide. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.

Additionally, N-(2-Cyclohexyl-2-hydroxyethyl)-N-(6,7-dihydro-5H-cyclopenta[b]pyridin-2-ylmethyl)prop-2-enamide has been investigated for its neuroprotective properties. Preclinical studies using animal models of neurodegenerative diseases have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The structural complexity of N-(2-Cyclohexyl-2-hydroxyethyl)-N-(6,7-dihydro-5H-cyclopenta[b]pyridin-2-ylmethyl)prop-2-enamide also makes it an interesting candidate for drug design and optimization. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to study its binding interactions with various target proteins. These studies have provided valuable insights into the molecular mechanisms underlying its biological activities and have guided the rational design of more potent analogs.

In terms of safety and toxicity, preliminary assessments indicate that N-(2-Cyclohexyl-2-hydroxyethyl)-N-(6,7-dihydro-5H-cyclopenta[b]pyridin-2-ylmethyl)prop-2-enamide exhibits a favorable safety profile at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use.

Overall, N-(2-Cyclohexyl-2-hydroxyethyl)-N-(6,7-dihydro-5H-cyclopenta[b]pyridin-2-ylmethyl)prop-2-enamide (CAS No. 2411218-54-5) represents a promising lead compound in the development of novel therapeutic agents for various diseases. Its unique structural features and diverse biological activities make it an attractive target for further research and development in the field of medicinal chemistry.